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Compound of Interest

Compound Name: Delphinidin 3,5-diglucoside

Cat. No.: B15588752 Get Quote

A Comparative Guide to Delphinidin 3,5-
diglucoside Extraction Methodologies
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various extraction methods for

Delphinidin 3,5-diglucoside, a key anthocyanin with significant therapeutic potential. The

following sections detail the efficiency of different techniques, supported by quantitative data

and detailed experimental protocols to aid in the selection of the most suitable method for your

research or drug development pipeline.

Comparative Analysis of Extraction Efficiency
The selection of an appropriate extraction method is critical for maximizing the yield and purity

of Delphinidin 3,5-diglucoside. This section presents a summary of quantitative data from

various studies, comparing the efficiency of conventional and modern "green" extraction

techniques.
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Referenc
e
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Extraction
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Red Onion
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81.84%
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mg/L
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[1]
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Extraction

(SFE)

Red Onion

Peel

Not

specified
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[1]
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28 min
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[4]
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e
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[5]

Note: The data presented is sourced from different studies and matrices, which may influence

direct comparability. The efficiency of each method can vary significantly based on the plant

material, solvent system, and specific operating conditions.

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of extraction results. This

section outlines the protocols for some of the key extraction techniques discussed.

Ultrasound-Assisted Enzymatic Extraction (UAEE) of
Delphinidin 3,5-diglucoside from Grape Skins[2]

Sample Preparation: Grape skins are collected, dried, and powdered.

Enzymatic Treatment: The powdered grape skins are suspended in a suitable buffer, and

pectinase (0.16% w/w) is added.
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Ultrasonic Extraction: The mixture is subjected to ultrasonication under the following

optimized conditions:

Temperature: 50°C

Ultrasonic Power: 400 W

Extraction Time: 28 minutes

Post-Extraction Processing: The extract is centrifuged, and the supernatant is collected.

Purification: The crude extract is purified using AB-8 macroporous resin followed by

Sephadex LH-20 column chromatography to isolate Delphinidin 3,5-diglucoside.

Microwave-Assisted Extraction (MAE) of Anthocyanins
from Jabuticaba Peels[4]

Sample Preparation: Jabuticaba peels are dried and powdered.

Solvent System: A solution of 38% methanol in water at pH 6 is used as the extraction

solvent.

Microwave Extraction: The powdered sample is mixed with the solvent at a sample-to-

solvent ratio of 4.7 mg/mL in a microwave extraction vessel. The extraction is performed

under the following conditions:

Temperature: 81°C

Extraction Time: 10 minutes

Post-Extraction Processing: The extract is filtered, and the solvent is typically removed under

vacuum to concentrate the anthocyanins.

High Hydrostatic Pressure-Assisted Extraction (HHPAE)
from Red Onion Skin[1]
While the specific parameters for Delphinidin 3,5-diglucoside were not detailed, a general

protocol for anthocyanin extraction using HHPAE involves:
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Sample Preparation: Red onion skins are cleaned, dried, and milled into a fine powder.

Solvent System: An appropriate solvent, often an acidified aqueous or alcoholic solution, is

mixed with the sample.

High-Pressure Treatment: The mixture is subjected to high hydrostatic pressure (e.g., 100-

600 MPa) for a specific duration (e.g., 5-30 minutes) at a controlled temperature.

Post-Extraction Processing: The pressure is released, and the extract is separated from the

solid residue by filtration or centrifugation.

Supercritical Fluid Extraction (SFE) from Plant
Material[6][7]
A general procedure for SFE of anthocyanins, which can be adapted for Delphinidin 3,5-
diglucoside, is as follows:

Sample Preparation: The plant material is dried and ground to a uniform particle size.

SFE System: The powdered sample is loaded into the extraction vessel of a supercritical

fluid extractor.

Extraction Parameters:

Supercritical Fluid: Carbon dioxide (CO₂) is commonly used.

Co-solvent: A polar solvent like ethanol (e.g., 5-10%) is often added to the CO₂ to enhance

the extraction of polar compounds like anthocyanins.[6]

Pressure and Temperature: These are critical parameters that are optimized for the

specific compound and matrix (e.g., 8.90 MPa and 70°C for red pigments from roselle).[6]

Collection: After extraction, the pressure is reduced, causing the CO₂ to return to a gaseous

state and the extracted compounds to precipitate in a collection vessel.
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To provide a clear overview of the process of comparing these extraction methods, the

following workflow diagram has been generated.

Workflow for Comparing Delphinidin 3,5-diglucoside Extraction Methods

Preparation Phase

Extraction Phase

Analysis & Comparison Phase

Define Research Objective:
High Yield, Purity, or Green Method

Select & Prepare Raw Material
(e.g., Grape Skins, Onion Peels)

Select Extraction Methods for Comparison
(e.g., UAE, MAE, SFE, HHPAE)

Perform Extractions
(Follow Specific Protocols)

Analyze Extracts
(HPLC, LC-MS for Quantification & Purity)

Compare Quantitative Data
(Yield, TAC, Purity, Solvent Use)

Select Optimal Method
Based on Objective
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Click to download full resolution via product page

Caption: Workflow for Comparing Delphinidin 3,5-diglucoside Extraction Methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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